Cas no 873221-91-1 (2-Naphthalenecarbonitrile, 6,6'-(9,10-anthracenediyl)bis-)

• Product Name: 2-Naphthalenecarbonitrile, 6,6'-(9,10-anthracenediyl)bis-
• CAS No: 873221-91-1
• MF: C₃₆H₂₀N₂
• MW: 480.557408332825
• CID: 1876557
• PubChem ID: 58758015
• Update Time: 2025-04-21

2-Naphthalenecarbonitrile, 6,6'-(9,10-anthracenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 6,6'-(9,10-anthracenediyl)bis-
• 6-[10-(6-cyanonaphthalen-2-yl)anthracen-9-yl]naphthalene-2-carbonitrile
• 6,6'-(Anthracene-9,10-diyl)di(naphthalene-2-carbonitrile)
• 873221-91-1
• SCHEMBL4311898
• DTXSID90729879

• Inchi： 1S/C36H20N2/c37-21-23-9-11-27-19-29(15-13-25(27)17-23)35-31-5-1-2-6-32(31)36(34-8-4-3-7-33(34)35)30-16-14-26-18-24(22-38)10-12-28(26)20-30/h1-20H
• InChI Key： PWSRIMODFNFWQU-UHFFFAOYSA-N
• SMILES： N#CC1C=CC2=C(C=1)C=CC(=C2)C1=C2C=CC=CC2=C(C2C=CC3C=C(C#N)C=CC=3C=2)C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.162648646Da
• Monoisotopic Mass: 480.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 47.6Ų